Cas no 2167212-68-0 (methyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate)

• Product Name: methyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate
• CAS No: 2167212-68-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6394858
• PubChem ID: 137937507
• Update Time: 2025-05-21

methyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate
• Methyl 6-methyl-2-propan-2-ylpiperidine-3-carboxylate
• 2167212-68-0
• EN300-1069904

• Inchi： 1S/C11H21NO2/c1-7(2)10-9(11(13)14-4)6-5-8(3)12-10/h7-10,12H,5-6H2,1-4H3
• InChI Key： RYJYZUINHRVQPZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(C)NC1C(C)C)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate

Methyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate (CAS No. 2167212-68-0): A Comprehensive Overview

Methyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate, identified by its CAS number 2167212-68-0, is a compound of significant interest in the field of pharmaceutical chemistry. This piperidine derivative exhibits a unique structural configuration that has garnered attention for its potential applications in drug development. The compound's molecular structure, featuring a methyl group at the 6-position and a propan-2-yl substituent at the 2-position of the piperidine ring, contributes to its distinct chemical properties and reactivity.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine derivatives in the design of novel therapeutic agents. The structural motif of piperidine is known for its ability to enhance binding affinity and selectivity, making it a preferred scaffold in drug discovery. Specifically, methyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate has been explored for its potential role in modulating various biological pathways. Its chemical characteristics, such as solubility and stability, make it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl and propan-2-yl groups at specific positions on the piperidine ring is critical for achieving the desired pharmacological properties. Researchers have employed various synthetic strategies, including nucleophilic substitution and condensation reactions, to construct the target molecule efficiently. These synthetic approaches have been optimized to ensure high yield and purity, which are essential for subsequent pharmacological studies.

In the realm of drug discovery, methyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate has shown promise in preliminary pharmacological evaluations. Its interaction with biological targets, such as enzymes and receptors, has been studied to understand its potential therapeutic effects. Preliminary data suggest that this compound may exhibit activity in areas such as central nervous system (CNS) disorders and metabolic diseases. However, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.

The compound's pharmacokinetic properties are also of great interest. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for assessing its suitability for clinical development. Additionally, computational modeling techniques have been utilized to predict how methyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate interacts with biological targets at the molecular level. These simulations provide valuable insights into its binding affinity and selectivity, guiding future experimental investigations.

One of the most exciting aspects of this research is the integration of machine learning and artificial intelligence (AI) in drug discovery. AI-driven platforms have acceleratred the identification of novel compounds like methyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate by predicting their biological activity based on structural features. These technologies enable researchers to screen large libraries of compounds more efficiently, identifying promising candidates for further validation.

The future direction of research on methyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate includes conducting more extensive preclinical studies to evaluate its safety and efficacy. Animal models will be employed to assess its pharmacological effects across different disease indications. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to foster innovation in this area.

The development of new therapeutic agents is a complex process that requires interdisciplinary efforts. Chemists, biologists, pharmacologists, and clinicians must work together to translate basic research findings into tangible medical benefits. The study of compounds like methyl 6-methyl-2-(propan-2-y)piperidine -3-carboxylate exemplifies this collaborative approach, highlighting the importance of integrating knowledge from multiple scientific disciplines.

In conclusion, methyl 6-methyl -2-(propan -2 - yl) piperidine -3 -carboxylate (CAS No. 2167212 -68 -0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable compound for further research. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in the development of new treatments for various diseases.